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Compound of Interest

Compound Name: Isogambogic acid

Cat. No.: B15581601

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isogambogic acid, a member of the xanthone family, is a natural product isolated from the
resin of the Garcinia hanburyi tree.[1] This compound has garnered significant interest in the
scientific community for its potent biological activities, particularly its anti-cancer properties.[1]
This technical guide provides a comprehensive overview of the chemical structure,
physicochemical properties, and key biological activities of isogambogic acid, with a focus on
its effects on cellular signaling pathways. Detailed experimental protocols are provided to
facilitate further research and drug development efforts.

Chemical Structure and Properties

Isogambogic acid is a complex polyprenylated xanthone with a distinctive caged structure. Its
chemical identity has been confirmed through various spectroscopic methods.

Table 1: Chemical Identifiers and Molecular Properties of Isogambogic Acid
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Property Value Source
CAS Number 149655-52-7 [1][2]
Molecular Formula C38H4408 [1]
Molecular Weight 628.75 g/mol [1]
(22)-4-
[(1R,3aS,5S,11R,14aS)-8-
Hydroxy-3,3,11-trimethyl-13-
(3-methylbut-2-en-1-yl)-11-(4-
IUPAC Name methylpent-3-en-1-yl)-7,15- Inferred from related structures

dioxo-1,5-methano-3a,4,5,7-
tetrahydro-1H,3H,11H-furo[3,4-
glpyrano[3,2-b]xanthen-1-yl]-2-

methylbut-2-enoic acid

Physical Description

Powder

[3]

Table 2: Physicochemical Properties of Isogambogic Acid

Property Value Source
Soluble in Chloroform,

Solubility Dichloromethane, Ethyl [3]
Acetate, DMSO, Acetone.

Melting Point Data not available

Boiling Point Data not available

pKa Data not available

Biological Activity

Isogambogic acid exhibits significant biological activity, most notably as an anti-cancer agent.

It has been shown to elicit cell death in various cancer cell lines, including Lewis Lung

Carcinoma (LLC) and non-small-cell lung cancer (SK-LU-1), with IC50 values in the low
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micromolar range (2.26 uM and 2.02 uM, respectively).[1] The primary mechanisms of action
involve the modulation of key cellular signaling pathways.

AMPK-mTOR Signaling Pathway

Isogambogic acid has been shown to influence the AMP-activated protein kinase (AMPK)
signaling pathway, a central regulator of cellular energy homeostasis. Activation of AMPK can
lead to the inhibition of the mammalian target of rapamycin (nTOR), a key protein involved in
cell growth and proliferation. This pathway is a critical target in cancer therapy.
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Isogambogic acid activates the AMPK pathway, leading to mTOR inhibition.

JNK/ATF2 Signaling Pathway

The acetylated form of isogambogic acid, acetyl isogambogic acid, has been identified as a
modulator of the c-Jun N-terminal kinase (JNK) and activating transcription factor 2 (ATF2)
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signaling pathways.[4] It has been shown to activate JNK while inhibiting the transcriptional
activity of ATF2, a mechanism that contributes to its pro-apoptotic effects in cancer cells.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://www.benchchem.com/product/b15581601#isogambogic-acid-structure-and-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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